methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate

• Molecular Formula: C24H22N2O5S
• Molecular Weight: 450.5 g/mol
• IUPAC Name: methyl 3-[(6-ethyl-5,5-dioxobenzo[c][1,2]benzothiazine-9-carbonyl)amino]-2-methylbenzoate
• InChI: InChI=1S/C24H22N2O5S/c1-4-26-21-13-12-16(14-19(21)18-8-5-6-11-22(18)32(26,29)30)23(27)25-20-10-7-9-17(15(20)2)24(28)31-3/h5-14H,4H2,1-3H3,(H,25,27)
• InChI Key: OYFQXCDPMLDXPX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)NC3=CC=CC(=C3C)C(=O)OC)C4=CC=CC=C4S1(=O)=O

Description

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate is a complex organic compound with potential applications in various fields of scientific research. This compound features a unique structure that includes a dibenzo[c,e][1,2]thiazin ring system, which is known for its interesting chemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the dibenzo[c,e][1,2]thiazin ring system: This can be achieved through a cyclization reaction involving appropriate precursors.

Introduction of the ethyl group: This step involves the alkylation of the dibenzo[c,e][1,2]thiazin ring system.

Oxidation to form the dioxido group: This step typically involves the use of oxidizing agents such as hydrogen peroxide or peracids.

Coupling with the benzoate moiety: This step involves the formation of an amide bond between the dibenzo[c,e][1,2]thiazin ring system and the benzoate moiety.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic steps to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of advanced purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate can undergo various types of chemical reactions, including:

Oxidation: The compound can be further oxidized to introduce additional functional groups.

Reduction: The dioxido groups can be reduced to form the corresponding thioether.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoate moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common nucleophiles include amines and thiols.

Major Products

The major products formed from these reactions depend on the specific conditions used. For example, oxidation can lead to the formation of sulfone derivatives, while reduction can lead to the formation of thioether derivatives.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: The compound can be used as a probe to study biological processes involving sulfur-containing compounds.

Medicine: The compound has potential as a lead compound for the development of new drugs, particularly those targeting sulfur-containing enzymes.

Industry: The compound can be used as a precursor for the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate involves its interaction with molecular targets such as enzymes and receptors. The compound’s unique structure allows it to bind to these targets with high affinity, modulating their activity and leading to various biological effects. The specific pathways involved depend on the particular target and the context in which the compound is used.

Comparison with Similar Compounds

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate can be compared with other similar compounds, such as:

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-benzoate: This compound lacks the methyl group on the benzoate moiety, which can affect its reactivity and biological activity.

Ethyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-methylbenzoate: This compound has an ethyl group instead of a methyl group, which can affect its solubility and pharmacokinetic properties.

Methyl 3-{[(6-ethyl-5,5-dioxido-6H-dibenzo[c,e][1,2]thiazin-9-yl)carbonyl]amino}-2-ethylbenzoate: This compound has an ethyl group on the benzoate moiety, which can affect its binding affinity and selectivity for molecular targets.

The uniqueness of this compound lies in its specific combination of functional groups and its potential for diverse applications in scientific research.